4-Chloropyridin-3-amine hydrochloride

Protocols & Analytical Methods

Application Notes & Protocols for 4-Chloropyridin-3-amine Hydrochloride in Pharmaceutical Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 4-Chloropyridin-3-amine hydrochloride as a pivotal pharmaceutical intermediate. This guide moves beyond simple procedural lists to offer in-depth explanations of the underlying chemical principles, causality behind experimental choices, and validated protocols. We will explore the compound's core reactivity, detail its application in the synthesis of key heterocyclic scaffolds, and provide robust safety and handling procedures to ensure experimental integrity and operator safety.

Introduction: The Strategic Value of 4-Chloropyridin-3-amine

4-Chloropyridin-3-amine is a substituted pyridine derivative that has emerged as a strategically important building block in medicinal chemistry and pharmaceutical development.[1] Its value lies in the orthogonal reactivity of its two key functional groups: a nucleophilic amino group at the 3-position and a halogenated carbon at the 4-position, which is activated for nucleophilic aromatic substitution (SNAr) by the electron-withdrawing effect of the ring nitrogen.[2] This unique electronic arrangement allows for sequential, selective functionalization, making it an ideal precursor for constructing complex molecular architectures.

This intermediate is particularly crucial in the synthesis of fused heterocyclic systems, such as imidazo[4,5-c]pyridines, which are prevalent scaffolds in drugs targeting a range of conditions, including neurological disorders and infectious diseases.[1][3] Its versatile nature also extends to the agrochemical and material science sectors.[1] This guide will focus on its pharmaceutical applications, providing the necessary protocols and scientific rationale for its effective use.

Compound Profile and Safe Handling

A thorough understanding of the physicochemical properties and hazards of 4-Chloropyridin-3-amine hydrochloride is a prerequisite for its safe and effective use in a laboratory setting.

Physicochemical Properties

Property	Value	Source(s)
CAS Number	732306-30-8	[4]
Molecular Formula	C₅H₆Cl₂N₂	[4]
Molecular Weight	165.02 g/mol	[4]
Appearance	Beige-yellow to white crystalline solid	[5][6]
Solubility	Soluble in water	[6]
Melting Point	>300 °C (hydrochloride salt)

Note: The free base, 4-Chloropyridin-3-amine (CAS 20511-15-3), has a reported melting point of 155-160 °C with decomposition.[7]

Safety, Handling, and Storage

Safe handling is paramount. The following protocols are derived from established safety data sheets and must be strictly adhered to.

Parameter	Guideline	Source(s)
Primary Hazards	Causes serious eye and skin irritation.[5][8] May cause respiratory and digestive tract irritation.[5][8]	[5][8]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety goggles or face shield, and a lab coat are mandatory.[8]	[8]
Handling	Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation.[5][8] Avoid generating dust. Wash hands thoroughly after handling.[5]	[5][8]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents.[5][8]	[5][8]
First Aid (Eyes)	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]	[5]
First Aid (Skin)	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical aid.[5]	[5]
First Aid (Inhalation)	Remove the individual from exposure to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]	[5]
First Aid (Ingestion)	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]	[5]

Core Reactivity and Synthetic Pathways

The synthetic utility of 4-Chloropyridin-3-amine hydrochloride stems from its predictable reactivity at three primary sites: the 4-position (C-Cl bond), the 3-position (N-H bonds of the amino group), and the pyridine nitrogen.

• Nucleophilic Aromatic Substitution (SNAr) at C4: The chlorine atom at the 4-position is the most common reaction site. The electron-withdrawing pyridine nitrogen activates this position, facilitating the displacement of the chloride leaving group by a wide range of nucleophiles (e.g., amines, alcohols, thiols). This reaction is fundamental to extending the molecular scaffold.[2]

• Reactions at the 3-Amino Group: The amino group is a potent nucleophile and can undergo acylation, sulfonylation, and alkylation. Critically, it serves as the key nucleophile for condensations that form fused heterocyclic rings, such as in the synthesis of imidazopyridines.[3]

• Palladium-Catalyzed Cross-Coupling: The C-Cl bond is also amenable to modern cross-coupling reactions. Suzuki-Miyaura (for C-C bond formation) and Buchwald-Hartwig (for C-N bond formation) reactions provide powerful methods for introducing aryl, heteroaryl, or complex amine fragments, significantly increasing molecular diversity.[2]

Caption: Key synthetic transformations of 4-Chloropyridin-3-amine.

Application Protocol: Synthesis of N-Substituted-3-amino-4-chloropyridines

Context & Rationale: N-substituted-3-amino-4-halopyridines are crucial intermediates for the regioselective synthesis of biologically active N-substituted imidazo[4,5-c]pyridines.[3] Direct alkylation of the 3-amino group via standard reductive amination conditions can be challenging and low-yielding due to the electronic properties of the aminopyridine system.[3] The following protocol, adapted from validated research, describes a high-yielding method using a combination of Brønsted and Lewis acids to facilitate the reaction.[3]

Protocol 1: General Procedure for Reductive Amination

Objective: To synthesize N-alkylated derivatives of 4-chloropyridin-3-amine via reductive amination with an aldehyde.

Materials:

• 4-Chloropyridin-3-amine hydrochloride

• Aldehyde (e.g., 4-methylbenzaldehyde, benzaldehyde) (1.0 - 1.2 equivalents)

• Trifluoroacetic acid (TFA)

• Triethylsilane (TESH) (2.0 - 3.0 equivalents)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 4-Chloropyridin-3-amine (1.0 eq). Note: If starting from the hydrochloride salt, neutralize with a suitable base (e.g., NaHCO₃) in a biphasic mixture and extract the free base into an organic solvent first, then dry and concentrate.

• Solvent Addition: Dissolve the starting material in the chosen solvent (DCM or DCE).

• Aldehyde Addition: Add the aldehyde (1.0-1.2 eq) to the solution at room temperature.

• Acid & Reductant Addition: Add trifluoroacetic acid (TFA) to the mixture, followed by the dropwise addition of triethylsilane (TESH).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases and the pH is basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure N-substituted product.

Caption: Step-by-step workflow for the reductive amination protocol.

Expected Outcomes & Data

This protocol has been shown to be effective for a variety of aldehydes, providing good to excellent yields of the desired N-substituted products.

Product Name	Yield	Source
N-(4-Methylbenzyl)-3-amino-4-chloropyridine	88%	[3]
N-(4-Phenylbenzyl)-3-amino-4-chloropyridine	87%	[3]
N-(2,3-Dimethoxybenzyl)-3-amino-4-chloropyridine	83%	[3]

Conclusion

4-Chloropyridin-3-amine hydrochloride is a high-value, versatile intermediate whose full potential can be realized through a solid understanding of its reactivity and the application of robust, validated protocols. The distinct reactivity of its amino and chloro substituents allows for a wide range of synthetic manipulations, making it a cornerstone for the construction of complex pharmaceutical targets, particularly fused heterocyclic systems. The protocols and data presented herein provide a reliable foundation for researchers to incorporate this building block into their synthetic strategies, enabling the efficient and predictable development of novel chemical entities. Adherence to the detailed safety and handling procedures is essential for ensuring the integrity of the experimental outcomes and the well-being of laboratory personnel.

References

• Material Safety Data Sheet - 4-Chloropyridine Hydrochloride, 97%. (2004). Cole-Parmer.
• SAFETY D
• 3-Amino-4-cloropiridina. Chem-Impex.
• SAFETY D
• 4-Chloropyridin-3-amine hydrochloride. BLD Pharm.
• 4‐Chloropyridine Hydrochloride. (2018).
• A Comparative Guide to the Reactivity of 6- Chloropyridin-3-amine and 2-amino-5. Benchchem.
• Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids.
• 3-Amino-4-chloropyridine 97 20511-15-3. Sigma-Aldrich.

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• 8. fishersci.com [fishersci.com]

Application Note: Accelerating the Synthesis of Substituted 3-Aminopyridines using Microwave-Assisted Methodologies with 4-Chloropyridin-3-amine Hydrochloride

Audience: Researchers, scientists, and drug development professionals in organic and medicinal chemistry.

Abstract

The substituted 3-aminopyridine scaffold is a privileged structural motif in medicinal chemistry, appearing in numerous pharmacologically active compounds. Traditional synthetic routes to access analogues of this core often involve lengthy reaction times and harsh conditions. This application note provides a detailed guide to the use of Microwave-Assisted Organic Synthesis (MAOS) for the rapid and efficient functionalization of 4-chloropyridin-3-amine hydrochloride. We present field-proven protocols for palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, offering a significant acceleration over conventional heating methods.[1][2][3] The causality behind experimental choices, optimization strategies, and critical safety considerations are discussed to ensure robust and reproducible results.

Introduction: The Power of Microwave-Assisted Organic Synthesis (MAOS)

Microwave-assisted organic synthesis has emerged as a transformative technology, dramatically reducing reaction times from hours or days to mere minutes.[3] Unlike conventional heating which relies on conduction and convection, microwave irradiation utilizes dielectric heating.[2] Polar molecules or ions in the reaction mixture absorb microwave energy, leading to a rapid and uniform increase in temperature throughout the bulk of the solution.[2][4] This direct energy transfer minimizes side reactions and often leads to higher product yields and purity.[1][3] For the synthesis of heterocyclic compounds like pyridine derivatives, MAOS provides a powerful tool to accelerate discovery and development efforts.[1][2][5]

Key Advantages of MAOS:

• Rapid Reaction Rates: Significant reduction in reaction times.[3]

• Higher Yields: Improved conversion and reduced by-product formation.[3]

• Enhanced Purity: Cleaner reaction profiles simplify purification.[1]

• Improved Reproducibility: Precise temperature and pressure control.[6]

• Greener Chemistry: Reduced energy consumption and potential for solvent-free reactions.[4][7]

The Starting Material: 4-Chloropyridin-3-amine Hydrochloride

4-Chloropyridin-3-amine hydrochloride is a versatile building block for constructing a library of substituted aminopyridines. The chlorine atom at the 4-position is amenable to various palladium-catalyzed cross-coupling reactions, while the amino group at the 3-position provides a handle for further derivatization or can act as a key pharmacophoric feature. The hydrochloride salt form enhances stability and handling but requires neutralization in situ for most coupling reactions.

Safety First: Critical Protocols for Microwave Chemistry

The rapid heating and potential for high-pressure generation in microwave reactors necessitate strict adherence to safety protocols.[8][9] Domestic microwave ovens are not suitable for laboratory synthesis and must never be used.[6][8] Only dedicated, laboratory-grade microwave reactors with integrated temperature, pressure, and power controls should be employed.[6][9]

Mandatory Safety Procedures:

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a lab coat, and appropriate gloves.[10]

• Vessel Integrity: Inspect microwave vessels and caps for any cracks or defects before use. Never use damaged glassware.[10]

• Stirring: Always use a magnetic stir bar to prevent localized superheating and ensure even temperature distribution.[8]

• Flammable Solvents: Exercise extreme caution. Ensure the microwave reactor is designed for use with flammable solvents and is located in a well-ventilated fume hood.[9][10]

• Reaction Scale: When exploring a new reaction, start with a small scale to assess its kinetics and potential for exotherms.[8]

• Emergency Preparedness: Ensure a Class ABC fire extinguisher is nearby and that you are familiar with the reactor's emergency shutdown procedures.[10]

Protocol I: Microwave-Assisted Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds, coupling the aryl chloride with a boronic acid or ester. This protocol details the synthesis of a 4-aryl-substituted pyridin-3-amine.

Rationale and Causality

• Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄ or a pre-catalyst like Pd(dppf)Cl₂, is used. The choice of ligand is crucial for efficient catalytic turnover.

• Base: A base is required to activate the boronic acid and neutralize the hydrochloride salt of the starting material. Inorganic bases like K₂CO₃ or Cs₂CO₃ are commonly employed.

• Solvent: A polar solvent or solvent mixture is necessary to absorb microwave energy effectively and to solubilize the reagents.[6] A common choice is a mixture of an organic solvent like 1,4-dioxane or DME with water.[11]

• Temperature and Time: Microwave heating allows for the use of temperatures above the solvent's boiling point in sealed vessels, dramatically accelerating the reaction.[7] Typical conditions are 100-150°C for 10-30 minutes.[11]

Experimental Workflow Diagram

Caption: Workflow for Microwave-Assisted Suzuki-Miyaura Coupling.

Detailed Step-by-Step Protocol

• Reagent Preparation: To a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add:

  • 4-Chloropyridin-3-amine hydrochloride (1.0 mmol, 1 equiv.)

  • Arylboronic acid (1.2 mmol, 1.2 equiv.)

  • Potassium Carbonate (K₂CO₃) (3.0 mmol, 3.0 equiv.)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 mmol, 5 mol%)

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water (5 mL).

• Vessel Sealing: Securely cap the reaction vessel.

• Microwave Irradiation: Place the vessel in the microwave reactor. Set the reaction parameters to a constant temperature of 120°C for 20 minutes with a maximum power of 200W and stirring enabled.

• Cooling: After the irradiation is complete, allow the vessel to cool to below 50°C before opening.

• Work-up: Dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Summary Table

Parameter	Condition	Rationale
Temperature	120°C	Accelerates reaction rate significantly over conventional heating.
Time	20 min	Sufficient for high conversion with microwave heating.[11]
Base	K₂CO₃ (3 equiv.)	Neutralizes HCl salt and activates boronic acid.
Catalyst Loading	5 mol%	Typical loading for efficient cross-coupling.
Solvent	Dioxane/H₂O (4:1)	Polar mixture for effective microwave absorption and reagent solubility.[12]

Protocol II: Microwave-Assisted Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for forming carbon-nitrogen bonds, enabling the coupling of the aryl chloride with a primary or secondary amine.[13] This protocol facilitates the synthesis of N-substituted 4-aminopyridin-3-amines.

Rationale and Causality

• Catalyst System: This reaction requires a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a specialized phosphine ligand. Sterically hindered, electron-rich ligands like XPhos or RuPhos are critical for facilitating the catalytic cycle, particularly the reductive elimination step.[14]

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are common choices.

• Solvent: Anhydrous, non-protic, polar aprotic solvents like toluene or 1,4-dioxane are preferred to avoid side reactions and effectively absorb microwave energy.

• Temperature and Time: Microwave irradiation at 100-140°C for 15-45 minutes typically provides excellent yields, a significant improvement over the often lengthy heating times (hours to days) required conventionally.[14][15]

Experimental Workflow Diagram

Caption: Workflow for Microwave-Assisted Buchwald-Hartwig Amination.

Detailed Step-by-Step Protocol

• Reagent Preparation (under inert atmosphere): To an oven-dried 10 mL microwave reaction vessel containing a magnetic stir bar, add:

  • 4-Chloropyridin-3-amine hydrochloride (1.0 mmol, 1 equiv.)

  • Sodium tert-butoxide (NaOtBu) (2.5 mmol, 2.5 equiv.)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

  • XPhos (0.08 mmol, 8 mol%)

• Vessel Sealing and Purging: Seal the vessel with a cap and purge with nitrogen or argon gas for 5 minutes.

• Solvent and Amine Addition: Through the septum, add anhydrous 1,4-dioxane (5 mL) followed by the desired amine (1.2 mmol, 1.2 equiv.) via syringe.

• Microwave Irradiation: Place the vessel in the microwave reactor. Set the reaction parameters to a constant temperature of 110°C for 30 minutes with a maximum power of 200W and stirring enabled.

• Cooling: After irradiation, allow the vessel to cool to a safe temperature before opening.

• Work-up: Carefully quench the reaction by adding water (10 mL). Extract the mixture with dichloromethane (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the residue by flash column chromatography.

Data Summary Table

Parameter	Condition	Rationale
Temperature	110°C	Provides sufficient thermal energy for catalytic turnover under microwave conditions.[16]
Time	30 min	Rapid conversion is a hallmark of microwave-assisted Buchwald-Hartwig reactions.[15]
Base	NaOtBu (2.5 equiv.)	Strong, non-nucleophilic base essential for the catalytic cycle and starting material neutralization.[14]
Ligand	XPhos (8 mol%)	A sterically demanding biarylphosphine ligand that promotes efficient C-N bond formation.[14]
Atmosphere	Inert (N₂ or Ar)	The Pd(0) catalyst is sensitive to oxygen and requires an inert atmosphere.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Conversion	Inefficient heating; catalyst deactivation; insufficient base.	Ensure a polar solvent is used.[6] Degas solvents thoroughly. Increase base equivalents or switch to a stronger base (e.g., K₃PO₄ for Suzuki, LiHMDS for Buchwald). Screen different ligands.
By-product Formation	Homocoupling of boronic acid (Suzuki); hydrodehalogenation.	Lower the reaction temperature. Reduce catalyst loading. Ensure an inert atmosphere for Buchwald-Hartwig.
Pressure Error	Outgassing of solvent or reagents; reaction exotherm.	Reduce the initial amount of reagents. Program a slower ramp time to the target temperature. Ensure the reaction volume does not exceed the vessel's recommended limit.

Conclusion

Microwave-assisted synthesis offers a robust, efficient, and rapid platform for the derivatization of 4-chloropyridin-3-amine hydrochloride. The protocols detailed herein for Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions provide a validated starting point for the exploration of chemical space around the 3-aminopyridine core. By leveraging the principles of dielectric heating while adhering to strict safety protocols, researchers can significantly accelerate the drug discovery process, moving from concept to compound in a fraction of the time required by conventional methods.

References

• Safety Protocols for Microwave Use in Science/STEM Instructional Spaces | NSTA. (2025, November 3).
• Safety Considerations for Microwave Synthesis - CEM Corporation.
• Microwave Assisted Organic Synthesis of Heterocyclic Compound - International Journal of Pharmaceutical Sciences. (2025, October 17).
• Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory - Scribd.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC.
• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC. (2023, November 7).
• Microwave-assisted synthesis | Anton Paar Wiki.
• A new one-step synthesis of pyridines under microwave-assisted conditions.
• Microwave‐Assisted, Multicomponent Synthesis of Pyrazolo [3, 4‐b] Pyridines Under Green Conditions.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy - International Journal of Research in Pharmacy and Allied Science.
• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Publishing. (2023, November 7).
• Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore - ResearchGate.
• Synthesis of Fused Pyridines via Microwave-Assisted [3+3] Cyclization - SIOC. (2021).
• Microwave assisted organic synthesis (MAOS) - International Journal of Chemical Science. (2021, May 13).
• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC.
• Buchwald–Hartwig amination - Wikipedia.
• Microwave Assisted Synthesis of Tri Substituted Pyridine-3-Carbonitrile Derivatives Using 3-Aminobut-2-Enenitrile - JOCPR.
• Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformatio - Baxendale Group. (2006, April 4).
• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018, May 4).
• Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr.
• (PDF) Microwave‐Assisted Suzuki–Miyaura and Sonogashira Coupling of 4‐Chloro‐2‐(trifluoromethyl)pyrido[1,2‐e]purine Derivatives - ResearchGate. (2019, August).
• A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation.
• View of MICROWAVE-ASSISTED SYNTHESIS OF PYRAZOLO[3,4-b]PYRIDINE DERIVATIVES.
• Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues - MDPI. (2005, February 28).
• The First Rapid Palladium-Catalyzed Aminations of (Azahetero)aryl Chlorides under Temperature-Controlled Microwave Heating | Request PDF - ResearchGate. (2025, August 7).

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Technical Notes & Optimization

Technical Support Center: Purification Strategies for 4-Chloropyridin-3-amine Hydrochloride

Welcome to the technical support center for handling reaction mixtures containing 4-chloropyridin-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into effectively removing this unreacted starting material. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible purification strategy.

Frequently Asked Questions (FAQs)

Q1: My primary purification challenge is removing the unreacted 4-chloropyridin-3-amine hydrochloride. What is the most straightforward method?

A1: For most applications where your desired product is a neutral or acidic organic compound, the most direct and efficient method is an acid-base extraction . This technique leverages the basicity of the pyridine nitrogen to selectively move the hydrochloride salt into an aqueous phase, leaving your product in the organic layer.[1]

Q2: I'm performing flash chromatography on silica gel, and my product is co-eluting with a polar impurity, which I suspect is 4-chloropyridin-3-amine hydrochloride. What can I do?

A2: This is a common issue when purifying basic compounds on acidic silica gel. The interaction between the basic amine and the acidic silanol groups of the silica can cause peak tailing and poor separation. To mitigate this, add a small amount (typically 0.5-1% v/v) of a basic modifier like triethylamine (TEA) or pyridine to your mobile phase.[1] This will "cap" the active sites on the silica, leading to more symmetrical peaks and improved separation.

Q3: Is recrystallization a viable option for purifying my product away from 4-chloropyridin-3-amine hydrochloride?

A3: Recrystallization can be a powerful purification technique, provided there is a significant solubility difference between your product and the impurity in a chosen solvent system. Given that 4-chloropyridin-3-amine hydrochloride is a salt, it is generally soluble in polar solvents like water and methanol and less soluble in nonpolar organic solvents. If your product has contrasting solubility, recrystallization is a strong candidate.

Q4: What are the key physicochemical properties of 4-chloropyridin-3-amine hydrochloride that I should be aware of for purification?

A4: Understanding the properties of the impurity is crucial for designing an effective purification strategy. Here are the key characteristics of 4-chloropyridin-3-amine and its hydrochloride salt:

Property	Value/Characteristic	Implication for Purification
Chemical Structure	A substituted pyridine with a basic amino group and a pyridine ring nitrogen.	The basic nitrogens are key to separation by acid-base extraction.
Form	The hydrochloride salt is a solid.[2]	Can potentially be removed by filtration if it is insoluble in the reaction solvent.
Predicted pKa	~3.77 for the conjugate acid.	This relatively low pKa indicates it is a moderately weak base. An acidic wash with a pH well below 3.77 will ensure complete protonation and transfer to the aqueous layer during extraction.
Solubility	The hydrochloride salt is soluble in water.[3] The free base is soluble in methanol.	High water solubility of the salt form is advantageous for aqueous extractions. Solubility in organic solvents will vary and should be determined experimentally for recrystallization.

In-Depth Troubleshooting Guides

Guide 1: Purification by Acid-Base Extraction

Acid-base extraction is a fundamental and highly effective technique for separating basic impurities like 4-chloropyridin-3-amine from neutral or acidic reaction products.[1] The principle lies in altering the charge state of the amine to manipulate its solubility between immiscible organic and aqueous phases.

The 4-chloropyridin-3-amine has two basic nitrogen atoms: the amino group and the pyridine ring nitrogen. The pyridine nitrogen is generally more basic in aminopyridines. By washing the organic reaction mixture with an aqueous acid (e.g., 1M HCl), the basic nitrogen is protonated, forming a positively charged ammonium salt. This salt is significantly more soluble in the aqueous layer than in the organic layer and is thus extracted.

Diagram: Decision Workflow for Acid-Base Extraction

Caption: A flowchart to guide the decision-making process for using acid-base extraction.

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Wash:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of 1M hydrochloric acid (HCl).

  • Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure.

  • Allow the layers to separate. The protonated 4-chloropyridin-3-amine hydrochloride will be in the lower aqueous layer (if using a less dense organic solvent like ethyl acetate) or the upper aqueous layer (if using a denser solvent like dichloromethane).

  • Drain the aqueous layer.

  • Repeat the acidic wash one or two more times with fresh 1M HCl to ensure complete removal of the amine.[4]

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Final Wash: Wash the organic layer with brine (saturated aqueous NaCl) to remove the bulk of the dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain your purified product.

Guide 2: Purification by Flash Chromatography

When acid-base extraction is not suitable (e.g., for acid-sensitive products or when other impurities are present), flash chromatography is a powerful alternative.

As previously mentioned, the acidic nature of silica gel can lead to poor separation of basic compounds. Here's a more detailed look at how to address this:

• Mobile Phase Modification: The addition of a small amount of a basic modifier like triethylamine (TEA) or pyridine (0.5-1% v/v) to the eluent is crucial.[1] The modifier competes with your basic impurity for binding to the acidic silanol groups on the silica surface, preventing peak tailing and improving resolution.

• Solvent System Selection: A common starting point for aminopyridines is a gradient of ethyl acetate in hexanes or methanol in dichloromethane. The optimal system should be determined by thin-layer chromatography (TLC) analysis, remembering to add the basic modifier to the TLC mobile phase as well.

Diagram: Workflow for Normal-Phase Flash Chromatography of Basic Compounds

Caption: A step-by-step workflow for successful normal-phase flash chromatography of basic compounds.

For highly polar products, reversed-phase chromatography can be an excellent option. In this technique, a nonpolar stationary phase (like C18-functionalized silica) is used with a polar mobile phase (typically water and acetonitrile or methanol).

• pH Control: The retention of 4-chloropyridin-3-amine hydrochloride on a reversed-phase column is highly dependent on the pH of the mobile phase.

  • Acidic pH: At a low pH, the amine will be protonated and highly polar, resulting in early elution.

  • Neutral or Basic pH: At a higher pH, the amine will be in its neutral, more nonpolar form, leading to greater retention. By adjusting the pH, you can tune the retention of the impurity relative to your product.

Guide 3: Purification by Recrystallization

Recrystallization is an effective method for obtaining highly pure crystalline products. The key is to find a solvent or solvent system in which your product has high solubility at an elevated temperature and low solubility at room temperature or below, while the 4-chloropyridin-3-amine hydrochloride remains in solution upon cooling.

• Single Solvent System: Test the solubility of your crude product in a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene, hexanes) at room temperature and at their boiling points.

• Two-Solvent System: If a single solvent is not ideal, a two-solvent system can be employed. Dissolve your crude product in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Add a small amount of the "good" solvent to redissolve the solid and then allow the solution to cool slowly. Common solvent mixtures include ethanol/water, ethyl acetate/hexanes, and dichloromethane/hexanes.[5]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the chosen hot solvent or solvent system.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal. Once crystals have formed, you can place the flask in an ice bath to maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.

Concluding Remarks

The successful removal of unreacted 4-chloropyridin-3-amine hydrochloride from a reaction mixture is readily achievable with a systematic approach. By understanding the fundamental chemical properties of this impurity and applying the principles of acid-base extraction, chromatography, or recrystallization, researchers can confidently and efficiently obtain their desired products in high purity. Always prioritize safety and consult the relevant Safety Data Sheets (SDS) before handling any chemicals.

References

• BenchChem. (2025).
• Polysubstituted Pyridines from 1,4-Oxazinone Precursors. (2024, November 12). PMC.
• Frontier, A. (2026). Workup: Amines. University of Rochester.
• Process for the preparation of substituted pyridines. (n.d.).
• University of Rochester. (n.d.).
• Organic Reaction Workup Formulas for Specific Reagents. (n.d.).
• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. (n.d.). PMC.
• Solubility of 6-Chloropyridazin-3-amine in Different Solvents. (2025, August 10).
• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit.
• Synthesis of Functionalized Pyridines by Substitution of Hetarenium-Activated Pentachloropyridine with Bisnucleophiles. (n.d.). Academia.edu.
• BenchChem. (2025). Solubility Profile of 6-Chloropyridin-3-amine in Organic Solvents: A Technical Guide. BenchChem.
• 4‐Chloropyridine Hydrochloride. (n.d.).
• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19).
• Method for synthesizing 4-chloro-pyridine. (n.d.).
• A Comparative Guide to the Reactivity of 6- Chloropyridin-3-amine and 2-amino-5. (2025). BenchChem.
• Reactions of Amines. (n.d.).
• One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines. (2004, October 26). CORE.
• Sigma-Aldrich. (n.d.). 3-Amino-4-chloropyridine 97.
• 3-Amino-4-chloropyridine. (n.d.). MedChemExpress.
• Thermo Scientific Chemicals. (n.d.). 4-Amino-3-chloropyridine, 97%.
• 4-Amino-3-Chloropyridine. (n.d.). SIELC Technologies.
• 4-Aminopyridine - PRODUCT INFORM
• Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules. (2002, March 15). PubMed.
• 4-Amino-3-chloropyridine. (2025, July 4). ChemicalBook.
• 4-Amino-3-chloropyridine. (n.d.).
• 4-Chloropyridin-3-amine hydrochloride. (n.d.). BLD Pharm.
• 3-aminopyridine. (n.d.). Organic Syntheses Procedure.
• 3-Amino-4-chloropyridine. (n.d.). Tokyo Chemical Industry (India) Pvt. Ltd..

Sources

• 1. benchchem.com [benchchem.com]
• 2. 3-氨基-4-氯吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Workup [chem.rochester.edu]
• 5. reddit.com [reddit.com]

stability of 4-Chloropyridin-3-amine hydrochloride in basic solution

A Guide to Stability and Handling in Basic Solutions

Welcome to the technical support center for 4-Chloropyridin-3-amine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile heterocyclic building block in their synthetic workflows. As Senior Application Scientists, we understand that navigating the reactivity of halogenated pyridines, particularly under basic conditions, is critical for experimental success. This document provides in-depth technical insights, troubleshooting protocols, and answers to frequently asked questions regarding the stability of 4-Chloropyridin-3-amine hydrochloride in the presence of bases.

Part 1: Frequently Asked Questions (FAQs) & Core Chemical Principles

This section addresses the fundamental chemical behavior of 4-Chloropyridin-3-amine hydrochloride in alkaline environments.

Question 1: What is the immediate chemical reaction when 4-Chloropyridin-3-amine hydrochloride is dissolved in a basic solution?

Answer: The initial and most rapid reaction is a simple acid-base neutralization. 4-Chloropyridin-3-amine hydrochloride is an acidic salt. When a base, such as sodium hydroxide (NaOH), is added, it deprotonates the pyridinium ion to yield the free base, 4-chloro-3-aminopyridine, along with water and the corresponding salt (e.g., NaCl).[1] This is a crucial first step, as the resulting free base is the species that participates in subsequent desired reactions or potential degradation pathways.

Caption: Initial acid-base neutralization reaction.

Question 2: What is the primary degradation pathway for 4-chloro-3-aminopyridine in a basic solution?

Answer: The principal degradation route is through a Nucleophilic Aromatic Substitution (SNAr) reaction.[2] Aromatic rings are typically nucleophilic, but the presence of the electron-withdrawing nitrogen atom in the pyridine ring makes it "electron-deficient," thereby activating it for attack by nucleophiles.[2][3] In an aqueous basic solution, the hydroxide ion (OH⁻) acts as a nucleophile, attacking the carbon atom bonded to the chlorine. The chlorine atom, a good leaving group, is subsequently displaced, resulting in the formation of 3-amino-4-hydroxypyridine . This process is often accelerated by heat.

The reaction proceeds via a two-step addition-elimination mechanism, which temporarily disrupts the ring's aromaticity to form a negatively charged intermediate known as a Meisenheimer complex.[3]

Caption: SNAr degradation pathway via a Meisenheimer complex.

Question 3: What factors influence the rate of this hydrolytic degradation?

Answer: Several experimental parameters can significantly impact the rate of SNAr hydrolysis:

• Base Concentration (pH): Higher concentrations of hydroxide ions (i.e., higher pH) will increase the reaction rate by increasing the frequency of nucleophilic attack.

• Temperature: Like most chemical reactions, the rate of hydrolysis is highly dependent on temperature. Heating a basic solution of 4-chloro-3-aminopyridine will accelerate degradation.

• Time: The extent of degradation is cumulative. Longer exposure to basic conditions will result in a greater percentage of the starting material being converted to the hydroxylated product.

• Solvent: The choice of solvent is critical. Protic solvents like water can participate in the reaction. Using aprotic solvents can suppress this specific degradation pathway.

Part 2: Troubleshooting Guide for Experimental Setups

This section is designed to help you diagnose and solve common problems encountered during synthesis.

Scenario 1: An unexpected side product is detected, matching the mass of 3-amino-4-hydroxypyridine.

• Problem: You are performing a reaction (e.g., a cross-coupling or another substitution) with 4-chloro-3-aminopyridine under basic conditions and your analytical data (LC-MS, GC-MS) shows a significant peak corresponding to the mass of your starting material where chlorine (mass ≈ 35.5 amu) has been replaced by a hydroxyl group (mass ≈ 17 amu).

• Root Cause: Your starting material is undergoing SNAr-mediated hydrolysis, where the hydroxide from your basic medium is competing with your desired reagent.

• Solution Workflow:

Caption: Troubleshooting workflow for unwanted hydrolysis.

Scenario 2: Low yield of the desired product in a base-mediated reaction.

• Problem: Your reaction, which requires a base, is providing low yields, and a significant portion of the 4-chloro-3-aminopyridine starting material is either unreacted or has been converted to the hydrolysis byproduct.

• Root Cause: The conditions are favoring the degradation pathway over your desired synthetic transformation. This is common when using strong, nucleophilic bases in aqueous or alcoholic solvents.

• Strategic Solutions: The key is to select a base that is strong enough to facilitate your desired reaction but is a poor nucleophile, thereby minimizing its participation in SNAr.

Base Type	Examples	Suitability for Suppressing Hydrolysis	Comments
Strong Nucleophilic	NaOH, KOH, LiOH	Poor	High concentration of OH⁻ ions directly promotes hydrolysis. Best avoided unless water is rigorously excluded.
Weak Nucleophilic	K₂CO₃, Cs₂CO₃, K₃PO₄	Good to Excellent	Carbonate and phosphate bases are sufficiently basic for many reactions (e.g., cross-couplings) but are much weaker nucleophiles than hydroxide. They are a preferred choice in many protocols.
Non-Nucleophilic Organic	DBU, DIPEA, Et₃N	Excellent	These are sterically hindered organic bases. They are excellent proton scavengers but are too bulky to act as effective nucleophiles, making them ideal for sensitive substrates. Often used in anhydrous aprotic solvents.

Part 3: Experimental Protocol

To provide a self-validating system, we offer a standardized protocol for you to assess the stability of 4-chloro-3-aminopyridine under your specific experimental conditions.

Protocol 1: HPLC-Based Stability Assessment of 4-chloro-3-aminopyridine in Basic Solution

Objective: To quantify the rate of degradation of 4-chloro-3-aminopyridine at a given pH, temperature, and time.

Materials:

• 4-Chloropyridin-3-amine hydrochloride

• Selected base (e.g., 1 M NaOH, 1 M K₂CO₃)

• Deionized water or chosen reaction solvent

• Acetonitrile (HPLC grade)

• Formic acid or other modifier (HPLC grade)

• Volumetric flasks and pipettes

• HPLC system with a C18 column and UV detector

Procedure:

• Stock Solution Preparation: Accurately prepare a 1 mg/mL stock solution of 4-Chloropyridin-3-amine hydrochloride in your chosen solvent (e.g., 50:50 Acetonitrile:Water). This is your T₀ standard.

• Reaction Setup: In a sealed vial, add a known concentration of 4-chloro-3-aminopyridine (e.g., to a final concentration of 0.1 mg/mL) to a solution containing your chosen base at the desired concentration.

• Incubation: Place the vial in a temperature-controlled environment (e.g., water bath, heating block) set to your reaction temperature.

• Time Point Sampling: At predetermined intervals (e.g., T=0, 1h, 2h, 4h, 8h, 24h), withdraw a small aliquot (e.g., 100 µL) from the reaction mixture.

• Quenching: Immediately quench the reaction by diluting the aliquot into a known volume (e.g., 900 µL) of the initial HPLC mobile phase, which should be neutral or slightly acidic to stop further degradation.

• HPLC Analysis:

  • Inject the quenched samples onto the HPLC system.

  • Example Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

    • Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, return to initial conditions.

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 254 nm.

• Data Analysis:

  • Identify and integrate the peak for the starting material (4-chloro-3-aminopyridine) and the primary degradation product (3-amino-4-hydroxypyridine).

  • Calculate the percentage of the starting material remaining at each time point relative to the T=0 sample.

  • Plot the percentage of remaining starting material versus time to determine the stability profile.

References

• Wu, W., et al. (2012). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. National Institutes of Health. [Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis (2001). 4-Chloropyridine Hydrochloride. ResearchGate. [Link]

• Chemistry LibreTexts (2022). 16.7: Nucleophilic Aromatic Substitution. [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• Quora (2024). Will the following reaction take place, CH3NH3+Cl- + NaOH? If yes, draw their products. [Link]

• MacEachern, L., et al. (2004). Chemical Stability of 4-Aminopyridine Capsules. The Canadian Journal of Hospital Pharmacy. [Link]

• Cole-Parmer (2004). Material Safety Data Sheet - 4-Chloropyridine Hydrochloride, 97%. [Link]

Sources

• 1. quora.com [quora.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Overcoming Catalyst Poisoning with Pyridine Hydrochloride

Introduction: The "Double Threat" of Pyridine Hydrochloride

Using pyridine hydrochloride (Py·HCl) in upstream steps (e.g., demethylation of aryl methyl ethers) often leaves trace residues that wreak havoc on downstream catalytic hydrogenation.

As a researcher, you are likely facing a stalled reaction or poor turnover frequency (TOF). This occurs because Py·HCl presents a synergistic poisoning mechanism :

• The Nitrogen Trap: Free pyridine (in equilibrium with the salt) acts as a strong

  -donor, competitively binding to the metal surface and blocking active sites.

• The Halide Anchor: Chloride ions (

  ) adsorb strongly to metal centers (especially Palladium), altering the electronic density of the catalyst and physically blocking substrate access.

This guide provides a logic-driven troubleshooting workflow to diagnose, remediate, and prevent this specific poisoning scenario.

Module 1: Diagnostic & Mechanism

Q: How do I distinguish between "slow kinetics" and "catalyst poisoning"?

A: Analyze your reaction profile.

• Slow Kinetics: The reaction starts but proceeds at a constant, sluggish rate. This suggests steric hindrance or low solubility, not necessarily poisoning.

• Poisoning (Induction Period): The reaction shows zero uptake of hydrogen for a period, followed by a slow start (as poisons slowly desorb), or it starts and rapidly dies (as poisons accumulate).

• Poisoning (Dead Catalyst): The reaction never starts, even under heat/pressure.

Q: Why does Py·HCl poison the catalyst if the nitrogen is protonated?

A: This is a common misconception. In solution, Py·HCl exists in an equilibrium:

While the pyridinium ion ( ) itself does not coordinate strongly to the metal, the equilibrium releases free pyridine and chloride ions.

• Palladium (Pd): Extremely sensitive to both N-coordination and Cl-adsorption.

• Platinum (Pt): Generally more resistant to Cl- poisoning but still susceptible to N-poisoning.

Visualizing the Poisoning Mechanism

Figure 1: The dual-mode deactivation pathway of Pyridine Hydrochloride.

Module 2: Pre-Reaction Mitigation (The "Clean-Up")

Core Directive: The most effective way to solve poisoning is to prevent the poison from entering the reactor. Do not rely on the catalyst to tolerate the salt if you can remove it.

Q: Standard evaporation didn't work. How do I remove trace Py·HCl?

A: Pyridine is notoriously "sticky" and forms azeotropes. Py·HCl is a solid that sublimes but doesn't evaporate easily. Use the "pH Swing" Protocol :

Protocol: The Double-Wash Technique

• Dissolve: Dissolve your crude substrate in a non-polar solvent (e.g., Ethyl Acetate or DCM).

• Acid Wash (Remove Free Py): Wash with 1M HCl (

  ). Rationale: Ensures all pyridine is protonated and partitioned into the water.

• Base Wash (Remove Acid/Cl): Wash with Saturated

  ( ) followed by Brine ( ). Rationale: Neutralizes residual HCl and removes bulk chloride ions.

• Azeotropic Drying: Dry the organic layer over

  , filter, and concentrate. Co-evaporate with Toluene ( ). Rationale: Toluene forms an azeotrope with residual pyridine and helps strip it off.

Q: I cannot do an aqueous workup (water-soluble product). What now?

A: Use Resin Scavenging .

• Dissolve crude in MeOH.

• Add Amberlyst 15 (Strong Acid Cation exchange resin).

• Stir for 30–60 mins. The resin captures the Pyridine.

• Filter the resin.

• Note: This removes the Pyridine but leaves the anionic counter-ion (Cl-) if not carefully managed. For Cl- removal, treat with a silver salt (e.g., Silver Carbonate) filtration, though this is expensive.

Module 3: In-Situ Mitigation (Reaction Conditions)

If you must hydrogenate in the presence of Py·HCl residues, use these strategies to "outcompete" the poison.

Q: Can I change the solvent to stop the poisoning?

A: Yes. The "Acidic Solvent" Strategy is the gold standard here.

• Strategy: Run the hydrogenation in Acetic Acid (AcOH) or a mixture of MeOH/AcOH.

• Mechanism: AcOH is a weak acid but present in vast excess. It ensures the equilibrium stays shifted toward

  (non-coordinating).

• Warning: This mitigates Nitrogen poisoning but does not fix Chloride poisoning. In fact, it might solubilize more salts.

Q: Which catalyst should I switch to?

A: If Pd/C fails, switch metals or loading.

Catalyst	Resistance to Pyridine	Resistance to Chloride	Recommendation
Pd/C (5%)	Low	Very Low	Avoid if salts are present.
Pd/C (10%)	Moderate	Low	Better. The extra Pd acts as a "poison sink."
Pt/C (5%)	Moderate	High	Primary Alternative. Pt is less sensitive to halides.
Rh/C	High	Moderate	Good for aromatic ring reduction, but expensive.
Pearlman's (Pd(OH)2)	Low	Low	Sensitive to acidic media (dissolution risk).

Q: What is the "Pre-Hydrogenation" trick?

A: This is a method to clean the catalyst surface before the main reaction.

• Suspend the catalyst in the solvent without the substrate.

• Stir under

  atmosphere for 15–30 minutes.

• Then inject your substrate solution. Why it works: This saturates the metal surface with Hydride species (

  ), which can thermodynamically compete with the incoming poisons better than a "bare" metal surface.

Module 4: Troubleshooting Workflow

Use this decision tree to determine your next experimental step.

Figure 2: Decision Matrix for overcoming catalyst poisoning.

References

• Maxted, E. B. (1951). "The Poisoning of Metallic Catalysts." Advances in Catalysis, 3, 129–178. Link

  • Foundational text on the toxicity of Group V (N, P) and Group VII (Halogens) elements toward transition metals.
• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. Authoritative source on catalyst selection (Pt vs Pd) in the presence of halides.

• BenchChem Technical Support. (2025). "Catalyst Poisoning in the Hydrogenation of Nitropyridine N-oxides." Link

  • Specific protocols for handling pyridine-based substr

• Hagelin, H., et al. (2000).[1] "Investigation of the palladium catalyzed aromatic coupling of pyridine derivatives." Journal of Molecular Catalysis A: Chemical, 164(1-2), 137-146.[1] Link

  • Mechanistic insight into Pd-Pyridine coordination and deactiv
• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience.

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR interpretation of 4-Chloropyridin-3-amine hydrochloride

Executive Summary

This guide provides a technical interpretation of the 1H NMR spectrum for 4-Chloropyridin-3-amine hydrochloride (CAS: 20511-15-3). It is designed for medicinal chemists and structural biologists requiring definitive characterization data.

The analysis compares the HCl salt form (the standard commercial solid) against its free base alternative and evaluates solvent-dependent spectral changes (DMSO-d6 vs. D2O ). The primary diagnostic challenge with this compound is distinguishing the protonation site (pyridine nitrogen vs. exocyclic amine) and managing the significant chemical shift perturbations caused by salt formation.

Structural & Mechanistic Analysis

To interpret the spectrum correctly, one must understand the electronic environment of the pyridine ring.

• Core Scaffold: 3,4-disubstituted pyridine.

• Protonation Site: The pyridine nitrogen (

  ) is the most basic site ( ~3-5). In the monohydrochloride salt, protonation occurs here, creating a pyridinium cation.

• Electronic Effect: The formation of the pyridinium cation creates a strong electron-withdrawing effect, deshielding all ring protons.

  • -Protons (H-2, H-6): Experience the strongest deshielding (downfield shift).
  • -Proton (H-5): Experiences moderate deshielding.

Diagram 1: Structural Logic & Proton Assignment

The following diagram illustrates the numbering scheme and the inductive effects driving the chemical shifts.

Figure 1: Mechanistic shift logic. The positive charge on N-1 drives the downfield shift of H-2 and H-6.

Comparative Analysis: Salt vs. Free Base

The most common error in interpreting this compound is comparing experimental data of the salt against literature values of the free base. The salt formation causes significant downfield shifts.[1]

Table 1: Chemical Shift Comparison ( ppm)

Proton Position	Multiplicity	Free Base (CDCl3)	HCl Salt (DMSO-d6)	Shift ( )	Interpretation
H-2	Singlet (s)	~8.05	8.30 – 8.50	+0.3 – 0.45	-proton to ; ortho to . Most downfield aromatic signal.
H-6	Doublet (d)	~7.85	8.15 – 8.25	+0.3 – 0.40	-proton to . Couples with H-5 ( Hz).
H-5	Doublet (d)	~7.15	7.50 – 7.65	+0.35 – 0.50	-proton to . Couples with H-6.
	Broad (br s)	4.0 – 5.0	6.0 – 8.0	Variable	Highly dependent on concentration and water content.
	Broad	Not Present	12.0 – 14.0	N/A	Pyridinium proton. Often invisible due to fast exchange with in DMSO.

Critical Note: The H-2 proton appears as a singlet because its meta-coupling to H-6 is usually too small to resolve clearly on standard 300/400 MHz instruments, though it may appear as a fine doublet on 600 MHz+ systems.

Solvent Selection Strategy

Choosing the correct solvent is critical for observing the exchangeable protons (NH2 and HCl).

Table 2: Solvent Performance Matrix

Feature	DMSO-d6 (Recommended)	D2O (Deuterium Oxide)	CDCl3 (Chloroform-d)
Solubility	Excellent	Good	Poor (Salt is insoluble)
Aromatic Resolution	High	High	N/A
Exchangeable Protons	Visible (Broad)	Invisible (Exchanged to D)	N/A
Water Peak	3.33 ppm	4.79 ppm (HDO)	1.56 ppm
Use Case	Full structural characterization	Confirming carbon skeleton only	Free base only

Diagram 2: Experimental Workflow & Decision Tree

Figure 2: Solvent selection decision tree based on analytical requirements.

Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this protocol designed to minimize water interference, which is common with hydrochloride salts.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the hydrochloride salt.

• Solvent: Use 0.6 mL of DMSO-d6 (99.9% D).

  • Tip: Use an ampoule rather than a stock bottle to minimize water uptake.[2]

• Mixing: Vortex until fully dissolved. The solution may be slightly warm due to the heat of solvation.

Step 2: Acquisition Parameters (400 MHz Standard)

• Pulse Angle: 30° or 90°.

• Relaxation Delay (D1): Set to 2.0 - 5.0 seconds .

  • Reasoning: The H-2 proton (isolated spin system) often has a longer

    relaxation time. A short D1 can suppress its integration value.

• Scans (NS): 16 or 32 scans are sufficient for >5 mg samples.

Step 3: Validation (The "Reality Check") Before exporting data, verify these three checkpoints:

• Integration Ratio: Normalize the H-2 singlet to 1.00.

  • Check: H-6 and H-5 should integrate to ~1.00 each.

  • Check: NH2 should integrate to ~2.00 (if not exchanged/broadened).

• Coupling Check: Verify the doublet coupling constant (

  ) between H-5 and H-6 is approximately 5.5 – 6.0 Hz (typical for pyridine 3,4-vicinal protons).

• Solvent Residuals: Ensure the DMSO pentet is at 2.50 ppm and water is near 3.33 ppm.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Authoritative text for general pyridine shift prediction).

• Sigma-Aldrich. (n.d.).[3] 3-Amino-4-chloropyridine NMR Reference.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS). (General reference for heterocyclic base shifts).

Sources

• 1. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 2. labinsights.nl [labinsights.nl]
• 3. alkalisci.com [alkalisci.com]

A Senior Application Scientist's Guide to Selecting and Qualifying a 4-Chloropyridin-3-amine Hydrochloride Reference Standard

For researchers, scientists, and professionals in drug development, the integrity of your analytical data is paramount. A critical, yet often overlooked, component underpinning this integrity is the quality of your reference standards. This guide provides an in-depth, technical comparison and a practical framework for the selection and qualification of a 4-Chloropyridin-3-amine hydrochloride reference standard. We will move beyond a simple supplier comparison and delve into the scientific rationale and experimental workflows necessary to ensure your chosen standard is fit for its intended purpose.

The Critical Role of a Reference Standard: More Than Just a Pretty Powder

A reference standard is the cornerstone of quantitative analysis, providing the benchmark against which all samples are measured. In the context of pharmaceutical development, an accurately characterized reference standard for an active pharmaceutical ingredient (API), intermediate, or impurity is non-negotiable. For a key intermediate like 4-Chloropyridin-3-amine hydrochloride, often used in the synthesis of novel therapeutics, the purity and impurity profile of your reference standard directly impacts the accuracy of your analytical methods, which in turn influences critical decisions in process development, stability studies, and regulatory submissions.

The United States Pharmacopeia (USP) emphasizes that reference standards are highly characterized materials chosen for their high purity and suitability for their intended use[1][2]. However, it is crucial to understand that not all commercially available materials labeled as "reference standards" are created equal. It is the end-user's responsibility to verify the suitability of the standard for their specific application[3].

Understanding 4-Chloropyridin-3-amine Hydrochloride and Its Potential Impurities

4-Chloropyridin-3-amine hydrochloride is a substituted pyridine derivative with the following chemical structure:

Molecular Formula: C₅H₆Cl₂N₂ Molecular Weight: 165.02 g/mol CAS Number: 732306-30-8

A thorough understanding of the synthetic route used to manufacture 4-Chloropyridin-3-amine hydrochloride is the first step in anticipating potential impurities. Common synthetic pathways for chloropyridines may involve the chlorination of pyridine or substituted pyridines using reagents like phosphorus pentachloride or thionyl chloride[4][5].

Based on these general synthetic strategies, potential impurities could include:

• Starting Materials: Unreacted starting materials, such as 3-aminopyridine or other pyridine derivatives.

• Isomeric Impurities: Positional isomers formed during the chlorination reaction, for example, 2-chloro-3-aminopyridine or 6-chloro-3-aminopyridine.

• Over-chlorinated Species: Di- or tri-chlorinated pyridine derivatives.

• Reagent-related Impurities: Residual phosphorus-containing compounds if phosphorus pentachloride is used.

• Degradation Products: The stability of the hydrochloride salt is generally better than the free base; however, degradation can still occur under certain conditions, potentially leading to de-chlorination or polymerization products.

The European Pharmacopoeia (EP) provides lists of reference standards for various compounds, and while a specific monograph for 4-Chloropyridin-3-amine hydrochloride may not exist, the principles of impurity control outlined in general chapters are applicable[6][7][8].

A Comparative Framework for Reference Standard Qualification

A robust qualification of a reference standard from any supplier should be a multi-faceted approach, encompassing not just a stated purity value on a certificate of analysis, but a comprehensive analytical assessment. Here, we present a workflow and detailed experimental protocols to compare and qualify different lots or suppliers of 4-Chloropyridin-3-amine hydrochloride.

The Qualification Workflow

Caption: Workflow for the comprehensive qualification of a reference standard.

Experimental Protocols

This method is designed to separate the main component from potential organic impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient:

  Time (min)	% B
  0	5
  20	95
  25	95
  26	5

  | 30 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the 4-Chloropyridin-3-amine hydrochloride reference standard and dissolve in 10 mL of a 50:50 mixture of water and acetonitrile.

Rationale: The C18 column provides good retention for the moderately polar analyte. The gradient elution ensures that both more polar and less polar impurities are effectively separated and detected. TFA is used as an ion-pairing agent to improve peak shape.

qNMR is a primary analytical method that allows for the determination of the absolute purity of a substance without the need for a specific reference standard of the same compound.

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or dimethyl sulfone. The internal standard should have a resonance that does not overlap with any of the analyte signals.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation:

  • Accurately weigh about 10 mg of the 4-Chloropyridin-3-amine hydrochloride reference standard into an NMR tube.

  • Accurately weigh about 5 mg of the internal standard into the same NMR tube.

  • Add approximately 0.7 mL of DMSO-d₆ to the NMR tube and ensure complete dissolution.

• Acquisition Parameters:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and the internal standard. A d1 of 30 seconds is a good starting point.

  • Number of Scans: 16 or higher for good signal-to-noise.

• Data Processing:

  • Apply a baseline correction to the spectrum.

  • Integrate a well-resolved, non-exchangeable proton signal for both the analyte and the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 4-Chloropyridin-3-amine hydrochloride

  • IS = Internal Standard

Rationale: qNMR provides an orthogonal measure of purity to HPLC, as it is not dependent on the chromophoric properties of impurities. This makes it particularly useful for detecting impurities that may not have a UV chromophore.

Data Presentation and Comparison

When comparing reference standards from different suppliers (e.g., Supplier A vs. Supplier B), the data should be presented in a clear and concise manner.

Table 1: Comparison of 4-Chloropyridin-3-amine Hydrochloride Reference Standards

Parameter	Supplier A	Supplier B	Method
Appearance	Off-white crystalline powder	White to light yellow powder	Visual Inspection
Identity (FT-IR)	Conforms to structure	Conforms to structure	FT-IR Spectroscopy
Identity (¹H-NMR)	Conforms to structure	Conforms to structure	¹H-NMR Spectroscopy
Purity (HPLC, area %)	99.5%	98.9%	HPLC-UV
Largest Impurity (HPLC)	0.2% at RRT 1.2	0.5% at RRT 0.8	HPLC-UV
Total Impurities (HPLC)	0.5%	1.1%	HPLC-UV
Absolute Purity (qNMR)	99.2%	98.5%	qNMR
Loss on Drying	0.1%	0.3%	Gravimetric
Residue on Ignition	<0.1%	<0.1%	Gravimetric

Conclusion and Best Practices

The selection of a reference standard for 4-Chloropyridin-3-amine hydrochloride should be a data-driven process. While a supplier's Certificate of Analysis provides a starting point, it is imperative to perform in-house qualification to ensure the standard is suitable for its intended use.

Key Recommendations:

• Always Qualify: Never assume the purity and identity of a reference standard without in-house verification.

• Use Orthogonal Methods: Employ at least two different analytical techniques for purity determination (e.g., HPLC and qNMR) to gain a more complete picture of the standard's quality.

• Document Everything: Maintain detailed records of your qualification studies, including all raw data and calculations. This documentation is critical for regulatory submissions and internal quality systems.

• Consider the Impurity Profile: A lower total impurity level and the absence of significant individual impurities are key indicators of a high-quality reference standard.

By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently select and qualify a 4-Chloropyridin-3-amine hydrochloride reference standard that will ensure the accuracy and reliability of their analytical data, ultimately contributing to the development of safe and effective medicines.

References

• United States Pharmacopeial Convention. (2023). General Chapter <11> USP Reference Standards. In United States Pharmacopeia and National Formulary (USP-NF). [Link][1]

• Lachman Consultants. (2024). Are You Handling USP Reference Standards Appropriately?. [Link][3]

• Google Patents. (2013). CN103360306A - Method for synthesizing 4-chloro-pyridine. [4]

• Chempanda. (n.d.). Chloropyridine: Common isomorphs, synthesis, reactions and applications. [Link]

• National Toxicology Program. (1998). 2-Chloropyridine. [Link]

• European Directorate for the Quality of Medicines & HealthCare. (n.d.). List of European Pharmacopoeia Reference Standards. [Link][6]

• World Journal of Pharmaceutical Research. (2022). A Comprehensive Review on Impurity Profile of Drugs. [Link]

• A Simple Method for Determination of Chloropyramine in Tablets. (n.d.). [Link]

• European Pharmacopoeia. (2018). 4. REAGENTS. [Link]

• SIELC Technologies. (2024). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. [Link]

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• Google Patents. (1980).

• Matrix Fine Chemicals. (n.d.). 4-CHLOROPYRIDIN-3-AMINE | CAS 20511-15-3. [Link]

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• ResearchGate. (n.d.). 4‐Chloropyridine Hydrochloride. [Link]

• PLOS One. (2012). Biodegradation of Chlorpyrifos and Its Hydrolysis Product 3,5,6-Trichloro-2-Pyridinol by a New Fungal Strain Cladosporium cladosporioides Hu-01. [Link]

• Google Patents. (n.d.). CN101565400B - Preparation method of 4-amino-3, 5, 6-chloropyridine-2-methanoic acid.

• Indian Chemical Society. (n.d.). Degradation of 4-amino pyridine onto cuprous oxide nanoparticles synthesized from Tabernaemontana divaricate extract. [Link]

• SciSpace. (n.d.). A Simple Method for Determination of Chloropyramine in Tablets. [Link]

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A Comparative Guide to the Elemental Analysis of 4-Chloropyridin-3-amine Hydrochloride

For researchers, scientists, and drug development professionals engaged in the synthesis and quality control of heterocyclic compounds, accurate elemental analysis is a cornerstone of compound characterization. This guide provides an in-depth technical comparison of methodologies for the elemental analysis of 4-Chloropyridin-3-amine hydrochloride, a key intermediate in pharmaceutical synthesis. We will delve into the theoretical underpinnings, present detailed experimental protocols, and compare expected outcomes with potential alternative techniques, all while grounding our discussion in established scientific principles and regulatory standards.

Theoretical Elemental Composition

The first step in any elemental analysis is the calculation of the theoretical percentage of each element in the pure compound. For 4-Chloropyridin-3-amine hydrochloride, the molecular formula is C₅H₆Cl₂N₂.[1] The molecular weight is 165.02 g/mol .[1]

The theoretical elemental composition is calculated as follows:

• Carbon (C): (5 * 12.011) / 165.02 * 100% = 36.38%

• Hydrogen (H): (6 * 1.008) / 165.02 * 100% = 3.66%

• Chlorine (Cl): (2 * 35.453) / 165.02 * 100% = 42.97%

• Nitrogen (N): (2 * 14.007) / 165.02 * 100% = 16.98%

This theoretical data serves as the benchmark against which all experimental results are compared.

Primary Method: Combustion Analysis

Combustion analysis is the gold standard for determining the carbon, hydrogen, and nitrogen content in organic compounds.[2][3][4] This technique involves the complete combustion of a small, precisely weighed sample in a high-oxygen environment. The resulting gases—carbon dioxide, water, and nitrogen oxides—are then separated and quantified by various detectors.

For halogen-containing compounds such as 4-Chloropyridin-3-amine hydrochloride, the combustion products also include hydrogen chloride (HCl).[5] Modern elemental analyzers are equipped to handle these corrosive gases and can be coupled with techniques like ion chromatography to determine the chlorine content simultaneously.

Experimental Protocol: CHN and Cl Analysis by Combustion

• Instrument Calibration: Calibrate the elemental analyzer using a certified standard with a known elemental composition, such as acetanilide for CHN analysis and a certified chlorinated organic compound for chlorine.

• Sample Preparation: Accurately weigh approximately 2-3 mg of the 4-Chloropyridin-3-amine hydrochloride sample into a tin capsule.

• Combustion: Place the capsule into the autosampler of the elemental analyzer. The sample is dropped into a furnace heated to approximately 900-1000°C in a stream of pure oxygen.

• Gas Separation and Detection (CHN): The combustion gases are passed through a reduction tube to convert nitrogen oxides to N₂ gas. The gases (CO₂, H₂O, and N₂) are then separated by a gas chromatography column and quantified using a thermal conductivity detector (TCD).

• Chlorine Determination: The combustion gases are passed through an absorption solution, and the resulting chloride ions are quantified by a method such as coulometric titration or ion chromatography.

Data Comparison: Combustion Analysis

Element	Theoretical %	Typical Experimental %	Acceptable Deviation
Carbon (C)	36.38	36.25	± 0.4%
Hydrogen (H)	3.66	3.71	± 0.4%
Nitrogen (N)	16.98	16.89	± 0.4%
Chlorine (Cl)	42.97	42.85	± 0.4%

The acceptable deviation of ±0.4% is a widely recognized standard in the pharmaceutical industry for confirming the purity of a compound.[6]

Alternative Method: Schöniger Flask Combustion for Chlorine Determination

An alternative and classic method for the determination of halogens in organic compounds is the Schöniger flask or oxygen flask combustion method.[7][8][9] This technique, while more manual than automated combustion analysis, is still a valid and reliable method, particularly when a dedicated combustion analyzer for halogens is unavailable. This method is recognized by the United States Pharmacopeia (USP).[7][10]

Experimental Protocol: Schöniger Flask Combustion

• Sample Preparation: Weigh 5-10 mg of the 4-Chloropyridin-3-amine hydrochloride sample onto a piece of halogen-free filter paper. Fold the paper to enclose the sample and attach a fuse strip.

• Apparatus Preparation: Add an absorbing solution (e.g., dilute sodium hydroxide) to a heavy-walled Erlenmeyer flask. Flush the flask with pure oxygen.

• Combustion: Ignite the fuse strip and quickly insert the sample holder into the flask, sealing it. The combustion occurs rapidly in the oxygen-rich environment.

• Absorption: After combustion, shake the flask to ensure all combustion products are absorbed into the solution.

• Titration: The resulting chloride ions in the absorption solution are then determined by titration, typically with a standardized silver nitrate solution.

Comparison of Methods

Feature	Combustion Analysis with IC/Titration	Schöniger Flask Combustion
Automation	Fully automated	Manual
Sample Size	2-3 mg	5-10 mg
Analysis Time	~10 minutes per sample	~30 minutes per sample
Precision	High	Moderate to High (operator dependent)
Safety	Enclosed system, minimal exposure	Requires a safety shield, manual handling of oxygen flask

Causality Behind Experimental Choices and Trustworthiness

The choice between automated combustion analysis and the Schöniger flask method often depends on available instrumentation, sample throughput requirements, and the specific regulatory context. For routine quality control in a drug development setting, the speed, precision, and high throughput of automated combustion analysis are highly advantageous.

To ensure the trustworthiness of the results, any analytical procedure must be validated according to guidelines such as those from the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[1][11][12][13] This validation process demonstrates that the analytical method is suitable for its intended purpose and includes assessing parameters like accuracy, precision, specificity, linearity, and range.

Potential Challenges and Field-Proven Insights

• Incomplete Combustion: For halogenated compounds, incomplete combustion can lead to the formation of soot and other byproducts, resulting in inaccurate carbon and halogen values. Ensuring a sufficient supply of oxygen and an optimal furnace temperature is critical.

• Hygroscopic Nature of Hydrochloride Salts: Hydrochloride salts can be hygroscopic, absorbing moisture from the atmosphere. This can lead to erroneously high hydrogen percentages and low percentages for other elements. It is crucial to handle and store the sample in a dry environment and to use a dry box for sample preparation if necessary.

• Interference from Other Halogens: If the sample contains other halogens (e.g., bromine or iodine), this can interfere with the determination of chlorine, depending on the detection method used. Ion chromatography is generally capable of separating different halides.

Visualizing the Workflow

Caption: Potential sources of error in elemental analysis.

Conclusion

The elemental analysis of 4-Chloropyridin-3-amine hydrochloride is a critical step in its characterization and quality control. While automated combustion analysis offers a rapid and precise method for determining carbon, hydrogen, nitrogen, and chlorine, the classic Schöniger flask method remains a viable alternative for halogen determination. The choice of method should be guided by the specific needs of the laboratory and validated to ensure the generation of reliable and accurate data. By understanding the theoretical basis, adhering to rigorous experimental protocols, and being aware of potential challenges, researchers can confidently ascertain the elemental composition and purity of this important pharmaceutical intermediate.

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• ASTM International. D8150 Standard Test Method for Determination of Organic Chloride Content in Crude Oil by Distillation Followed by Detection Using Combustion Ion Chromatography. November 2022. [Link]

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